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Disclaimer: Specific safety and toxicological data for undecyl methanesulfonate is not readily
available in the public domain. This guide is compiled based on the safety information for
structurally related alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl
methanesulfonate (MMS). Alkyl methanesulfonates are a class of compounds known to have
significant health hazards. Therefore, undecyl methanesulfonate should be handled with
extreme caution, assuming it possesses similar hazardous properties to its better-studied
analogues.

Introduction

Undecyl methanesulfonate is an alkyl ester of methanesulfonic acid. While specific
applications are not widely documented, its chemical structure suggests potential use as an
alkylating agent in chemical synthesis. Alkylating agents as a class are often reactive and can
pose significant health risks, including carcinogenicity, mutagenicity, and reproductive toxicity.
This guide is intended for researchers, scientists, and drug development professionals to
provide a framework for the safe handling and use of undecyl methanesulfonate.

Hazard Identification and Classification
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Based on data from analogous compounds like ethyl methanesulfonate, undecyl
methanesulfonate is anticipated to be classified as a hazardous substance.[1] The expected
GHS classifications are summarized below.

Table 1: Anticipated GHS Hazard Classification for Undecyl Methanesulfonate

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

H340: May cause genetic

Germ Cell Mutagenicity Category 1B
defects
H350/H351: May
Carcinogenicity Category 1B/2 cause/Suspected of causing
cancer[1]
. . H361: Suspected of damaging
Reproductive Toxicity Category 2

fertility or the unborn child[1]

Note: This classification is extrapolated from data on ethyl methanesulfonate and methyl
methanesulfonate and should be considered provisional.

Physical and Chemical Properties

Specific physical and chemical properties for undecyl methanesulfonate are limited. The
available data is presented in Table 2.

Table 2: Physical and Chemical Properties of Undecyl Methanesulfonate
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Property Value Source
CAS Number 159438-86-5 [2]
Molecular Formula C12H2603S [2]
Molecular Weight 250.4 g/mol [2]
Purity >99% [2]

Not specified (likely a liquid or

Appearance low-melting solid)
Solubility Not specified
Boiling Point Not specified
Melting Point Not specified
Vapor Pressure Not specified

Toxicological Information

No specific toxicological studies for undecyl methanesulfonate were found. The toxicological
profile is inferred from related alkyl methanesulfonates.

o Acute Toxicity: Expected to be harmful if swallowed.

e Carcinogenicity: Alkyl methanesulfonates like EMS and MMS are considered carcinogens or
suspected carcinogens.[1][3][4] They have been shown to cause tumors in animal studies.[3]

[5]

o Mutagenicity: Expected to be a potent mutagen, capable of causing heritable genetic
damage.[1][5]

» Reproductive Toxicity: Suspected of damaging fertility and the unborn child.[1][5]
o Skin and Eye Irritation: Expected to cause skin and serious eye irritation upon contact.

Table 3: Summary of Toxicological Hazards (Based on Analogues)
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Effect Description

Methyl methanesulfonate is reasonably
— - anticipated to be a human carcinogen.[3] Ethyl
arcinogenicity . .
Methanesulfonate may also be a carcinogen in

humans.[4]

Alkyl methanesulfonates are known to be
Mutagenicity mutagenic in a wide range of in-vivo and in-vitro

test systems.[5]

Ethyl Methanesulfonate may damage the

developing fetus and the testes.[4] Methyl
Reproductive Effects methanesulfonate has been shown to cause an

increased frequency of resorptions and

congenital malformations in animal studies.[5]

Based on analogue data, potential target organs
Organ Systems Affected could include the skin, eyes, respiratory system,

and reproductive organs.[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the presumed hazards, stringent safety protocols must be followed. The following is a
general experimental protocol for handling undecyl methanesulfonate in a laboratory setting.

5.1. Engineering Controls

» All work with undecyl methanesulfonate must be conducted in a certified chemical fume
hood to avoid inhalation of vapors or aerosols.[6]

o Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[7][8]

5.2. Personal Protective Equipment (PPE)
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» Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves
for any signs of degradation or puncture before use.[1]

o Eye Protection: Chemical safety goggles and a face shield are required to protect against
splashes.[1]

o Lab Coat: A chemically resistant lab coat or apron should be worn.

o Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge should be used.[6]

5.3. Handling and Storage

o Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[9]
Do not eat, drink, or smoke in areas where the chemical is handled.[1] Wash hands
thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6] Store
locked up and away from incompatible materials such as strong oxidizing agents.[1] The
product information for a similar compound suggests storage in a freezer.[2][10]
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Caption: A general workflow for the safe handling of undecyl methanesulfonate.
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First Aid and Emergency Procedures

In case of exposure, immediate action is critical.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1][6]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Spill and Waste Disposal

» Spills: In the event of a spill, evacuate the area. Wear full protective equipment, including
respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and
place it in a sealed container for disposal.[9] Do not allow the material to enter drains or
waterways.

o Waste Disposal: Dispose of waste material in accordance with all applicable federal, state,
and local environmental regulations. Do not mix with other waste.
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Caption: The relationship between hazards, risks, and control measures.

Conclusion

While specific data on undecyl methanesulfonate is scarce, the information available for
analogous alkyl methanesulfonates indicates that it should be treated as a highly hazardous
substance. Researchers, scientists, and drug development professionals must adhere to strict
safety protocols, including the use of appropriate engineering controls and personal protective
equipment, to minimize the risk of exposure. All work should be planned and executed with the
assumption that this compound is carcinogenic, mutagenic, and a reproductive toxin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Undecyl Methanesulfonate: A Technical Guide to Safety
and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15552531/docs#undecyl-methanesulfonate-a-
technical-guide-to-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

